Cas no 101976-67-4 (1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester)

101976-67-4 structure
Product name:1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester
1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester
- NSC 172299
- methyl 3-(9H-fluoren-9-yl)imidazole-4-carboxylate
- 101976-67-4
- NSC172299
- 1-(9-Fluorenyl)-5-imidazolecarboxylic acid methyl ester
- NSC-172299
- SCHEMBL9493176
- 5-Imidazolecarboxylic acid, 1-(9-fluorenyl)-, methyl ester
- DTXSID50144488
-
- Inchi: InChI=1S/C18H14N2O2/c1-22-18(21)16-10-19-11-20(16)17-14-8-4-2-6-12(14)13-7-3-5-9-15(13)17/h2-11,17H,1H3
- InChI Key: YKWQQLPCIIFCLH-UHFFFAOYSA-N
- SMILES: COC(C1=CN=CN1C1C2=CC=CC=C2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 290.10562
- Monoisotopic Mass: 290.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 524.1°C at 760 mmHg
- Flash Point: 270.7°C
- Refractive Index: 1.666
- PSA: 44.12
- LogP: 3.28780
1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester Related Literature
-
Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
-
Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
-
Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
101976-67-4 (1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester) Related Products
- 2171257-90-0((2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid)
- 1162-56-7(6-Dehydroprogesterone)
- 2171649-12-8(10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione)
- 1546227-73-9(2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol)
- 1179420-99-5(N2-(3-chlorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride)
- 2229115-05-1(2-amino-2-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-ol)
- 2138054-30-3(2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane)
- 1263047-04-6(Trt-D-Dap(Fmoc)-OH)
- 1565981-58-9(2-{bicyclo2.2.1heptan-2-yl}-3,4-dihydropyrimidin-4-one)
- 2680797-05-9(benzyl N-(6-cyanopyrimidin-4-yl)-N-methylcarbamate)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
